Cas no 30197-63-8 (Ethanone,1-(2-quinolinyl)-, oxime)

Ethanone,1-(2-quinolinyl)-, oxime structure
30197-63-8 structure
Product Name:Ethanone,1-(2-quinolinyl)-, oxime
CAS No:30197-63-8
MF:C11H10N2O
MW:186.20990228653
CID:317274
PubChem ID:135614647
Update Time:2025-04-19

Ethanone,1-(2-quinolinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-quinolinyl)-, oxime
    • (2Z)-2-(1-nitrosoethylidene)-1H-quinoline
    • 30197-63-8
    • DTXSID80544371
    • (2Z)-2-(1-Nitrosoethylidene)-1,2-dihydroquinoline
    • Inchi: 1S/C11H10N2O/c1-8(13-14)10-7-6-9-4-2-3-5-11(9)12-10/h2-7,14H,1H3/b13-8+
    • InChI Key: LCSJGIASJLQZLA-MDWZMJQESA-N
    • SMILES: O/N=C(\C)/C1=CC=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 186.0794
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 41.46
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